Cas no 55104-36-4 (5-(2-Oxiranylmethoxy)-1(3H)-isobenzofuranone)

• Product Name: 5-(2-Oxiranylmethoxy)-1(3H)-isobenzofuranone
• CAS No: 55104-36-4
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 5361879
• Update Time: 2025-06-09

5-(2-Oxiranylmethoxy)-1(3H)-isobenzofuranone Chemical and Physical Properties

Names and Identifiers

• 5-(2-Oxiranylmethoxy)-1(3H)-isobenzofuranone
• Z3991577764
• 5-[(oxiran-2-yl)methoxy]-1,3-dihydro-2-benzofuran-1-one

• Inchi： 1S/C11H10O4/c12-11-10-2-1-8(3-7(10)4-15-11)13-5-9-6-14-9/h1-3,9H,4-6H2
• InChI Key： INFPIYPECXVEGM-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC2C(=O)OCC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• XLogP3: 1
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides

Additional information on 5-(2-Oxiranylmethoxy)-1(3H)-isobenzofuranone

Introduction to 5-(2-Oxiranylmethoxy)-1(3H)-isobenzofuranone (CAS No. 55104-36-4)

5-(2-Oxiranylmethoxy)-1(3H)-isobenzofuranone, also known by its CAS number 55104-36-4, is a versatile organic compound with significant applications in the fields of chemical and pharmaceutical research. This compound belongs to the class of isobenzofuranones, which are characterized by their unique structural features and diverse biological activities. The presence of an epoxy group in the molecule further enhances its reactivity and potential for various chemical transformations.

The chemical structure of 5-(2-Oxiranylmethoxy)-1(3H)-isobenzofuranone consists of an isobenzofuranone core with a 2-oxiranylmethoxy substituent. This combination provides a unique set of properties that make it an attractive candidate for both academic and industrial research. The epoxy group, in particular, can undergo ring-opening reactions with nucleophiles, leading to the formation of new functional groups and derivatives. This property is highly valuable in the synthesis of complex organic molecules and pharmaceutical intermediates.

In recent years, there has been growing interest in the biological activities of 5-(2-Oxiranylmethoxy)-1(3H)-isobenzofuranone. Studies have shown that this compound exhibits a range of biological effects, including antioxidant, anti-inflammatory, and antiproliferative activities. These properties are attributed to its ability to modulate various cellular signaling pathways and interact with specific biomolecules. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 5-(2-Oxiranylmethoxy)-1(3H)-isobenzofuranone can inhibit the activity of certain enzymes involved in inflammatory responses, making it a potential lead compound for the development of anti-inflammatory drugs.

Beyond its biological activities, 5-(2-Oxiranylmethoxy)-1(3H)-isobenzofuranone has also found applications in materials science. The epoxy group can be used to cross-link polymers, enhancing their mechanical properties and stability. This makes it useful in the formulation of advanced materials such as coatings, adhesives, and composites. Additionally, the compound's ability to undergo controlled polymerization reactions has led to its use in the synthesis of functional polymers with tailored properties for specific applications.

The synthesis of 5-(2-Oxiranylmethoxy)-1(3H)-isobenzofuranone has been extensively studied, and several efficient routes have been developed. One common approach involves the reaction of 1(3H)-isobenzofuranone with an epoxide derivative under suitable conditions. The choice of catalyst and reaction conditions plays a crucial role in achieving high yields and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

In the pharmaceutical industry, 5-(2-Oxiranylmethoxy)-1(3H)-isobenzofuranone is being explored as a potential drug candidate due to its promising biological activities. Preclinical studies have shown that it can effectively inhibit tumor growth and reduce inflammation in animal models. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in humans. The compound's unique structure and multifunctional properties make it a valuable tool for drug discovery and development.

The safety profile of 5-(2-Oxiranylmethoxy)-1(3H)-isobenzofuranone is another important aspect that has been extensively studied. Toxicological evaluations have indicated that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical studies. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 5-(2-Oxiranylmethoxy)-1(3H)-isobenzofuranone (CAS No. 55104-36-4) is a multifaceted compound with a wide range of applications in chemical research, pharmaceutical development, and materials science. Its unique structural features and biological activities make it a valuable asset for both academic and industrial researchers. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various fields of science and technology.